Cas no 65349-39-5 (Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester)

Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester structure
65349-39-5 structure
Product Name:Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester
CAS No:65349-39-5
MF:C11H10N4OS
MW:246.288300037384
CID:1685116
PubChem ID:12616764
Update Time:2025-04-21

Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioic acid, S-(4,6-diamino-2-pyrimidinyl) ester
    • S-(4,6-diaminopyrimidin-2-yl) benzenecarbothioate
    • 65349-39-5
    • 2-benzoylthio-4,6-diaminopyrimidine
    • DTXSID50504467
    • S-(4,6-diaminopyrimidin-2-yl) benzothioate
    • Inchi: 1S/C11H10N4OS/c12-8-6-9(13)15-11(14-8)17-10(16)7-4-2-1-3-5-7/h1-6H,(H4,12,13,14,15)
    • InChI Key: YXGWWXQRHOMGJB-UHFFFAOYSA-N
    • SMILES: S(C1N=C(C=C(N)N=1)N)C(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 246.0577
  • Monoisotopic Mass: 246.05753213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • PSA: 94.89
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